Cas no 749928-85-6 (4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 749928-85-6
• MF: C₇H₇BrFNO₂S
• MW: 268.1034
• MDL: MFCD18426253
• CID: 4655983
• PubChem ID: 58436427
• Update Time: 2025-06-12

4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-N-methylbenzenesulfonamide
• AM87744
• 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide
• 749928-85-6
• SCHEMBL2371748
• MFCD18426253
• AS-65697
• 4-bromo-2-fluoro-n-methyl-benzenesulfonamide
• AKOS027423730
• D93575
• EN300-1452952

• MDL： MFCD18426253
• Inchi： 1S/C7H7BrFNO2S/c1-10-13(11,12)7-3-2-5(8)4-6(7)9/h2-4,10H,1H3
• InChI Key： HCZPFVFQXCRMHL-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1[H])F)S(N([H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 266.93649g/mol
• Monoisotopic Mass: 266.93649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide

Professional Introduction to 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 749928-85-6)

4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 749928-85-6, possesses a unique molecular structure that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and fluoro substituents, combined with a sulfonamide functional group, endows this compound with distinct chemical properties that are highly relevant to modern drug discovery efforts.

The molecular framework of 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide consists of a benzene ring substituted at the 4-position with a bromine atom, at the 2-position with a fluorine atom, and at the 1-position with an N-methylsulfonamide group. This arrangement creates a highly reactive and versatile scaffold that can be further modified to produce a wide range of pharmacologically relevant derivatives. The sulfonamide moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug candidates, making it a preferred choice for medicinal chemists.

In recent years, there has been growing interest in the development of novel sulfonamide-based compounds due to their broad spectrum of biological activities. Research has demonstrated that sulfonamides can exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties, among others. The introduction of halogen atoms such as bromine and fluorine into the molecular structure further enhances these properties by improving lipophilicity and metabolic stability. This has led to the exploration of 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide as a key building block in the synthesis of new therapeutic agents.

One of the most compelling aspects of 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide is its utility in fragment-based drug design. Fragment-based approaches involve the use of small, low-molecular-weight compounds as starting points for the development of lead compounds. The unique structural features of this compound make it an ideal candidate for generating novel fragments that can be optimized further through iterative chemical modifications. This strategy has been successfully employed in several high-profile drug discovery projects, resulting in the identification of potent and selective inhibitors for various disease targets.

The synthesis of 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide typically involves multi-step organic reactions that require precise control over reaction conditions. The bromination and fluorination steps are particularly critical, as they must be carefully optimized to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to improve yields and selectivity in these transformations. These methods not only enhance the efficiency of the synthesis but also contribute to the overall sustainability of the process.

The pharmacological potential of 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including enzyme inhibition and receptor binding. Initial studies have shown promising results in terms of potency and selectivity, suggesting that this compound may serve as a foundation for the development of new drugs targeting diseases such as cancer and inflammatory disorders. Further research is ongoing to fully elucidate its mechanisms of action and optimize its pharmacokinetic properties.

The role of computational chemistry in the study of 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing valuable insights into its potential biological activity. These computational studies have helped guide experimental efforts by identifying key interactions between the molecule and its biological targets. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and increase the likelihood of success in drug development.

In conclusion, 4-bromo-2-fluoro-N-methylbenzene-1-sulfonamide (CAS No. 749928-85-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel biologically active molecules, while its sulfonamide moiety offers enhanced binding affinity and metabolic stability. Ongoing research continues to explore its pharmacological properties and synthetic applications, positioning it as a promising candidate for future drug development efforts.